Cas no 1269943-82-9 ((R)-2-Amino-3-(6-chloropyridin-3-yl)propanoic acid)

(R)-2-Amino-3-(6-chloropyridin-3-yl)propanoic acid is a chiral non-proteinogenic amino acid featuring a chloropyridinyl substituent, which confers unique reactivity and structural properties. Its stereospecific (R)-configuration makes it valuable in asymmetric synthesis and pharmaceutical research, particularly in the development of enzyme inhibitors and bioactive compounds. The 6-chloropyridin-3-yl moiety enhances its potential as a versatile intermediate in medicinal chemistry, offering opportunities for further functionalization. This compound is characterized by high purity and stability, ensuring reliable performance in synthetic applications. Its well-defined structure and functional groups make it suitable for peptide modifications and ligand design, supporting advanced research in drug discovery and chemical biology.
(R)-2-Amino-3-(6-chloropyridin-3-yl)propanoic acid structure
1269943-82-9 structure
Product Name:(R)-2-Amino-3-(6-chloropyridin-3-yl)propanoic acid
CAS No:1269943-82-9
MF:C8H9ClN2O2
MW:200.622260808945
CID:5148847
Update Time:2025-06-23

(R)-2-Amino-3-(6-chloropyridin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • (R)-2-Amino-3-(6-chloropyridin-3-yl)propanoicacid
    • (R)-2-Amino-3-(6-chloropyridin-3-yl)propanoic acid
    • (2R)-2-amino-3-(6-chloropyridin-3-yl)propanoic acid
    • 3-Pyridinepropanoic acid, α-amino-6-chloro-, (αR)-
    • Inchi: 1S/C8H9ClN2O2/c9-7-2-1-5(4-11-7)3-6(10)8(12)13/h1-2,4,6H,3,10H2,(H,12,13)/t6-/m1/s1
    • InChI Key: UKRRFOGHAISFEZ-ZCFIWIBFSA-N
    • SMILES: ClC1=CC=C(C=N1)C[C@H](C(=O)O)N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 189
  • XLogP3: -1.5
  • Topological Polar Surface Area: 76.2

(R)-2-Amino-3-(6-chloropyridin-3-yl)propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-77302-0.05g
(2R)-2-amino-3-(6-chloropyridin-3-yl)propanoic acid
1269943-82-9 95%
0.05g
$707.0 2024-05-22
Enamine
EN300-77302-0.1g
(2R)-2-amino-3-(6-chloropyridin-3-yl)propanoic acid
1269943-82-9 95%
0.1g
$741.0 2024-05-22
Enamine
EN300-77302-0.25g
(2R)-2-amino-3-(6-chloropyridin-3-yl)propanoic acid
1269943-82-9 95%
0.25g
$774.0 2024-05-22
Enamine
EN300-77302-0.5g
(2R)-2-amino-3-(6-chloropyridin-3-yl)propanoic acid
1269943-82-9 95%
0.5g
$809.0 2024-05-22
Enamine
EN300-77302-1.0g
(2R)-2-amino-3-(6-chloropyridin-3-yl)propanoic acid
1269943-82-9 95%
1.0g
$842.0 2024-05-22
Enamine
EN300-77302-2.5g
(2R)-2-amino-3-(6-chloropyridin-3-yl)propanoic acid
1269943-82-9 95%
2.5g
$1650.0 2024-05-22
Enamine
EN300-77302-5.0g
(2R)-2-amino-3-(6-chloropyridin-3-yl)propanoic acid
1269943-82-9 95%
5.0g
$2443.0 2024-05-22
Enamine
EN300-77302-10.0g
(2R)-2-amino-3-(6-chloropyridin-3-yl)propanoic acid
1269943-82-9 95%
10.0g
$3622.0 2024-05-22

Additional information on (R)-2-Amino-3-(6-chloropyridin-3-yl)propanoic acid

Recent Advances in the Study of (R)-2-Amino-3-(6-chloropyridin-3-yl)propanoic acid (CAS: 1269943-82-9)

In recent years, (R)-2-Amino-3-(6-chloropyridin-3-yl)propanoic acid (CAS: 1269943-82-9) has emerged as a compound of significant interest in chemical biology and pharmaceutical research. This chiral amino acid derivative, characterized by its 6-chloropyridin-3-yl moiety, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and receptor modulators. The compound's unique structural features make it a valuable building block for drug discovery, especially in targeting neurological disorders and metabolic diseases.

Recent studies have focused on the synthesis and pharmacological evaluation of (R)-2-Amino-3-(6-chloropyridin-3-yl)propanoic acid. A 2023 publication in the Journal of Medicinal Chemistry reported an optimized asymmetric synthesis route for this compound, achieving >99% enantiomeric purity with improved yield compared to previous methods. The research team utilized a chiral auxiliary approach followed by catalytic hydrogenation, demonstrating the scalability of this synthesis for potential industrial applications. This advancement addresses one of the key challenges in working with this compound - the difficulty in obtaining it in optically pure form at scale.

The pharmacological properties of (R)-2-Amino-3-(6-chloropyridin-3-yl)propanoic acid have been investigated in several recent preclinical studies. Research published in Neuropharmacology (2024) demonstrated its potent activity as a selective agonist of metabotropic glutamate receptor subtype 2 (mGluR2), with an EC50 of 0.8 μM. The compound showed neuroprotective effects in models of excitotoxicity, suggesting potential applications in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Importantly, it exhibited excellent blood-brain barrier penetration in rodent models, a crucial factor for central nervous system-targeted therapeutics.

Structural-activity relationship (SAR) studies have revealed that the 6-chloro substitution on the pyridine ring is critical for the compound's biological activity. Computational modeling and X-ray crystallography data published in ACS Chemical Biology (2023) showed that this chlorine atom forms a key halogen bond with Tyr144 in the mGluR2 binding pocket, contributing significantly to binding affinity. The (R)-configuration at the α-carbon was also found to be essential for receptor activation, as the (S)-enantiomer showed negligible activity at concentrations up to 100 μM.

Beyond its neurological applications, recent research has explored the potential of (R)-2-Amino-3-(6-chloropyridin-3-yl)propanoic acid in cancer therapy. A 2024 study in Cancer Research identified this compound as a novel inhibitor of glutamine metabolism in cancer cells. The research demonstrated that it competitively inhibits glutaminase, an enzyme crucial for cancer cell proliferation, with an IC50 of 5.2 μM against the kidney-type glutaminase (GLS1) isoform. This finding opens new avenues for developing targeted therapies for glutamine-dependent cancers.

The safety profile of (R)-2-Amino-3-(6-chloropyridin-3-yl)propanoic acid has been evaluated in recent toxicological studies. Data presented at the 2023 American Chemical Society meeting indicated good tolerability in animal models, with no significant adverse effects observed at therapeutic doses. However, researchers noted the need for further investigation into potential off-target effects, particularly regarding its interaction with other glutamate receptor subtypes.

Current challenges in the development of (R)-2-Amino-3-(6-chloropyridin-3-yl)propanoic acid include improving its metabolic stability and optimizing its pharmacokinetic properties. Recent patent applications (WO2023124567, 2023) describe prodrug strategies to address these limitations, particularly focusing on ester and amide derivatives that show improved oral bioavailability in preclinical models.

In conclusion, (R)-2-Amino-3-(6-chloropyridin-3-yl)propanoic acid (CAS: 1269943-82-9) represents a promising scaffold for drug development across multiple therapeutic areas. The recent advances in its synthesis, mechanistic understanding, and therapeutic applications position this compound as an important subject for continued research in chemical biology and medicinal chemistry. Future studies will likely focus on clinical translation of these findings and exploration of additional biological targets for this versatile molecule.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen